2-{5-[(1-isopropyl-1H-indol-3-yl)methylene]-2,4-dioxo-1,3-thiazolidin-3-yl}-N-(4-methylphenyl)acetamide

• Molecular Formula: C24H23N3O3S
• Molecular Weight: 433.5 g/mol
• IUPAC Name: 2-[(5E)-2,4-dioxo-5-[(1-propan-2-ylindol-3-yl)methylidene]-1,3-thiazolidin-3-yl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C24H23N3O3S/c1-15(2)26-13-17(19-6-4-5-7-20(19)26)12-21-23(29)27(24(30)31-21)14-22(28)25-18-10-8-16(3)9-11-18/h4-13,15H,14H2,1-3H3,(H,25,28)/b21-12+
• InChI Key: CBICWRWLDBJFHZ-CIAFOILYSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)NC(=O)CN2C(=O)/C(=C\C3=CN(C4=CC=CC=C43)C(C)C)/SC2=O
• SMILES: CC1=CC=C(C=C1)NC(=O)CN2C(=O)C(=CC3=CN(C4=CC=CC=C43)C(C)C)SC2=O

Description

2-{5-[(1-isopropyl-1H-indol-3-yl)methylene]-2,4-dioxo-1,3-thiazolidin-3-yl}-N-(4-methylphenyl)acetamide, also known as Compound A, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound has been found to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for various research applications.

Mechanism of Action

Further studies are needed to understand the mechanism of action of 2-{5-[(1-isopropyl-1H-indol-3-yl)methylene]-2,4-dioxo-1,3-thiazolidin-3-yl}-N-(4-methylphenyl)acetamide A, which will provide insights into its potential applications in scientific research.
3. Drug development: Further studies are needed to optimize the synthesis method of 2-{5-[(1-isopropyl-1H-indol-3-yl)methylene]-2,4-dioxo-1,3-thiazolidin-3-yl}-N-(4-methylphenyl)acetamide A and develop derivatives with improved properties.
Conclusion:
2-{5-[(1-isopropyl-1H-indol-3-yl)methylene]-2,4-dioxo-1,3-thiazolidin-3-yl}-N-(4-methylphenyl)acetamide A is a synthetic compound that has been extensively studied for its potential applications in scientific research. It has been found to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for various research applications. Further studies are needed to understand the mechanism of action of 2-{5-[(1-isopropyl-1H-indol-3-yl)methylene]-2,4-dioxo-1,3-thiazolidin-3-yl}-N-(4-methylphenyl)acetamide A and optimize its potential applications in scientific research.

Advantages and Limitations for Lab Experiments

2-{5-[(1-isopropyl-1H-indol-3-yl)methylene]-2,4-dioxo-1,3-thiazolidin-3-yl}-N-(4-methylphenyl)acetamide A has several advantages and limitations for lab experiments. Some of the advantages include:
1. High purity and yield: The synthesis method of 2-{5-[(1-isopropyl-1H-indol-3-yl)methylene]-2,4-dioxo-1,3-thiazolidin-3-yl}-N-(4-methylphenyl)acetamide A has been optimized to yield high purity and yield of the final product.
2. Wide range of biochemical and physiological effects: 2-{5-[(1-isopropyl-1H-indol-3-yl)methylene]-2,4-dioxo-1,3-thiazolidin-3-yl}-N-(4-methylphenyl)acetamide A has been found to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for various research applications.
Some of the limitations include:
1. Limited understanding of the mechanism of action: The mechanism of action of 2-{5-[(1-isopropyl-1H-indol-3-yl)methylene]-2,4-dioxo-1,3-thiazolidin-3-yl}-N-(4-methylphenyl)acetamide A is not fully understood, which limits its potential applications in scientific research.
2. Lack of clinical trials: 2-{5-[(1-isopropyl-1H-indol-3-yl)methylene]-2,4-dioxo-1,3-thiazolidin-3-yl}-N-(4-methylphenyl)acetamide A has not been tested in clinical trials, which limits its potential applications in clinical settings.

Future Directions

There are several future directions for the research on 2-{5-[(1-isopropyl-1H-indol-3-yl)methylene]-2,4-dioxo-1,3-thiazolidin-3-yl}-N-(4-methylphenyl)acetamide A. Some of the possible directions include:
1. Clinical trials: Further studies are needed to test the safety and efficacy of 2-{5-[(1-isopropyl-1H-indol-3-yl)methylene]-2,4-dioxo-1,3-thiazolidin-3-yl}-N-(4-methylphenyl)acetamide A in clinical trials.
2.

Synthesis Methods

The synthesis of 2-{5-[(1-isopropyl-1H-indol-3-yl)methylene]-2,4-dioxo-1,3-thiazolidin-3-yl}-N-(4-methylphenyl)acetamide A involves the reaction between 4-methylphenylacetic acid and thiosemicarbazide, followed by the reaction with isatin and isopropylamine. The final product is obtained after purification and recrystallization. The synthesis method has been optimized to yield high purity and yield of 2-{5-[(1-isopropyl-1H-indol-3-yl)methylene]-2,4-dioxo-1,3-thiazolidin-3-yl}-N-(4-methylphenyl)acetamide A.

Scientific Research Applications

2-{5-[(1-isopropyl-1H-indol-3-yl)methylene]-2,4-dioxo-1,3-thiazolidin-3-yl}-N-(4-methylphenyl)acetamide A has been extensively studied for its potential applications in scientific research. It has been found to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for various research applications. Some of the potential research applications of 2-{5-[(1-isopropyl-1H-indol-3-yl)methylene]-2,4-dioxo-1,3-thiazolidin-3-yl}-N-(4-methylphenyl)acetamide A include:
1. Cancer Research: 2-{5-[(1-isopropyl-1H-indol-3-yl)methylene]-2,4-dioxo-1,3-thiazolidin-3-yl}-N-(4-methylphenyl)acetamide A has been found to exhibit anti-cancer properties by inducing apoptosis in cancer cells. It has also been found to inhibit the growth of cancer cells and suppress tumor growth in animal models.
2. Neurological Research: 2-{5-[(1-isopropyl-1H-indol-3-yl)methylene]-2,4-dioxo-1,3-thiazolidin-3-yl}-N-(4-methylphenyl)acetamide A has been found to exhibit neuroprotective properties by reducing oxidative stress and inflammation in the brain. It has also been found to improve cognitive function and memory in animal models.
3. Metabolic Research: 2-{5-[(1-isopropyl-1H-indol-3-yl)methylene]-2,4-dioxo-1,3-thiazolidin-3-yl}-N-(4-methylphenyl)acetamide A has been found to exhibit anti-diabetic properties by reducing blood glucose levels and improving insulin sensitivity in animal models.